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Compound of Interest

Compound Name: Bipolaramide

Cat. No.: B15193762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for two distinct and scalable

total syntheses of the complex sesterterpenoid, (−)-Bipolarolide D. This natural product,

isolated from the fungus Bipolaris sp., features a unique 5/5/5/5-fused tetracyclic core and

presents a significant synthetic challenge. The following protocols are based on the successful

strategies developed by the research groups of Lu and Gademann, offering pathways for the

preparation of this promising molecule for further biological investigation.

Introduction to the Synthetic Strategies
Two primary scalable synthetic routes to (−)-Bipolarolide D have been reported, each

employing a unique set of key transformations to construct the intricate carbon skeleton.

1. The Lu Group's Convergent Synthesis: This approach hinges on an enantioselective [6+2]

cycloaddition of a pentafulvene derivative to establish the core tricyclic system and a

subsequent diastereoselective intramolecular Heck cyclization to forge the final five-membered

ring. This strategy achieved a concise total synthesis in 13 steps with an overall yield of 1.2%.

[1][2]

2. The Gademann Group's Linear Synthesis: This route utilizes a sequence of powerful

cyclization reactions, including a diastereoselective Pauson–Khand reaction, a Rautenstrauch

cycloisomerization, and a radical cyclization to assemble the tetracyclic framework. This robust

and efficient synthesis provides (−)-Bipolarolide D in a 1.8% overall yield.[3][4][5]
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Synthetic Route Overviews
The following diagrams illustrate the high-level strategic bond disconnections for each synthetic

approach.
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Figure 1: Retrosynthetic analysis of the Lu group's approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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